Cas no 627527-57-5 (1,2-Ethanediamine, N-cyclooctyl-N'-[3-(4-morpholinyl)propyl]-)

1,2-Ethanediamine, N-cyclooctyl-N'-[3-(4-morpholinyl)propyl]- structure
627527-57-5 structure
Product Name:1,2-Ethanediamine, N-cyclooctyl-N'-[3-(4-morpholinyl)propyl]-
CAS No:627527-57-5
MF:C17H35N3O
MW:297.479304552078
CID:432619
PubChem ID:71383125
Update Time:2025-04-19

1,2-Ethanediamine, N-cyclooctyl-N'-[3-(4-morpholinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-cyclooctyl-N'-[3-(4-morpholinyl)propyl]-
    • N'-cyclooctyl-N-(3-morpholin-4-ylpropyl)ethane-1,2-diamine
    • 627527-57-5
    • DTXSID10805462
    • N~1~-Cyclooctyl-N~2~-[3-(morpholin-4-yl)propyl]ethane-1,2-diamine
    • Inchi: 1S/C17H35N3O/c1-2-4-7-17(8-5-3-1)19-11-10-18-9-6-12-20-13-15-21-16-14-20/h17-19H,1-16H2
    • InChI Key: JWYHAVDHVZSBJJ-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNCCNC1CCCCCCC1

Computed Properties

  • Exact Mass: 297.27825
  • Monoisotopic Mass: 297.278012748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 36.5Ų

Experimental Properties

  • PSA: 36.53
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